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Compound of Interest

Compound Name: 1,1-Dibromocyclohexane

Cat. No.: B1633860

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Dibromocyclohexane and its derivatives are versatile synthetic intermediates with
significant potential in the stereoselective construction of complex molecular architectures. The
gem-dibromide functionality serves as a precursor to various reactive species, including
carbenes and carbenoids, which can undergo a range of stereocontrolled transformations. This
document provides detailed application notes and protocols for the use of 1,1-
dibromocyclohexane derivatives in stereoselective synthesis, with a focus on applications
relevant to drug discovery and development. The methodologies outlined herein are designed
to facilitate the synthesis of enantiomerically enriched and diastereomerically pure compounds.

Core Applications and Methodologies

The primary application of 1,1-dibromocyclohexane derivatives in stereoselective synthesis
involves their conversion into highly reactive cyclohexylidene intermediates. These
intermediates can then be trapped by a variety of reagents in a stereocontrolled manner, often
dictated by the use of chiral catalysts or auxiliaries. Key transformations include stereoselective
C-H insertion reactions and the synthesis of chiral spirocyclic compounds.

Enantioselective C-H Insertion Reactions
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Cyclohexylidene carbenes, generated from 1,1-dibromocyclohexane, can undergo
enantioselective C-H insertion reactions when mediated by a chiral catalyst. This methodology
allows for the direct formation of a new C-C bond with the creation of a stereocenter. Rhodium
and copper complexes with chiral ligands are commonly employed for this purpose.

Logical Workflow for Enantioselective C-H Insertion:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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